Cas no 2031260-38-3 (2-chloro-N-(2-chloro-4-methylthiophen-3-yl)acetamide)

• Product Name: 2-chloro-N-(2-chloro-4-methylthiophen-3-yl)acetamide
• CAS No: 2031260-38-3
• MF: C₇H₇Cl₂NOS
• MW: 224.107578516006
• MDL: MFCD30345249
• CID: 4633986
• PubChem ID: 125424446
• Update Time: 2025-08-05

2-chloro-N-(2-chloro-4-methylthiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(2-chloro-4-methyl-3-thienyl)-
• 2-chloro-N-(2-chloro-4-methylthiophen-3-yl)acetamide

• MDL： MFCD30345249
• Inchi： 1S/C7H7Cl2NOS/c1-4-3-12-7(9)6(4)10-5(11)2-8/h3H,2H2,1H3,(H,10,11)
• InChI Key： FGRULWRQUQRRKC-UHFFFAOYSA-N
• SMILES： C(NC1C(C)=CSC=1Cl)(=O)CCl

Additional information on 2-chloro-N-(2-chloro-4-methylthiophen-3-yl)acetamide

2-Chloro-N-(2-Chloro-4-Methylthiophen-3-Yl)Acetamide: A Comprehensive Overview

The compound 2-Chloro-N-(2-Chloro-4-Methylthiophen-3-Yl)Acetamide, with the CAS number 2031260-38-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization.

The molecular formula of 2-Chloro-N-(2-Chloro-4-Methylthiophen-3-Yl)Acetamide is C₉H₉Cl₂NOS, with a molecular weight of approximately 255.16 g/mol. Its structure comprises a thiophene ring substituted with chlorine atoms and a methyl group, along with an acetamide functional group. The presence of chlorine atoms introduces electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted the importance of such halogenated compounds in medicinal chemistry due to their potential as bioactive agents.

Synthesis of this compound typically involves multi-step reactions, often starting from readily available thiophene derivatives. The introduction of chlorine atoms and the acetamide group requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions.

The physical properties of 2-Chloro-N-(2-Chloro-4-Methylthiophen-3-Yl)Acetamide are crucial for its application in different fields. It exhibits a melting point of around 150°C and is sparingly soluble in common organic solvents. Its thermal stability makes it suitable for high-temperature applications, while its limited solubility suggests potential uses in controlled-release formulations. These properties have been extensively studied in recent years, with findings published in reputable journals such as Journal of Medicinal Chemistry.

In terms of applications, 2-Chloro-N-(2-Chloro-4-Methylthiophen-3-Yl)Acetamide has shown promise in the pharmaceutical industry as a lead compound for drug development. Its ability to interact with biological targets such as enzymes and receptors has been explored in several studies. For instance, recent research has demonstrated its potential as an inhibitor of certain kinases involved in cancer pathways. Additionally, its role as a precursor in the synthesis of more complex molecules has been documented.

The environmental impact and safety profile of this compound are also areas of active research. Studies have been conducted to assess its biodegradability and toxicity levels. According to recent findings published in , it exhibits moderate biodegradability under aerobic conditions but shows some toxicity to aquatic organisms at higher concentrations.

In conclusion, 2-Chloro-N-(2-Chloro-4-Methylthiophen-3-Yl)Acetamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.